2-Bromoethylamine hydrobromide

Description

2-Bromoethylamine hydrobromide is a chemical compound with the molecular formula C2H7Br2N and a molecular weight of 204.89 . It is also known by several synonyms, including 2BEHR, Bromoethylamine Hbr, and 2-Bromoethanamine HBr . This compound typically appears as a white to light beige crystalline powder or crystals . It is soluble in water and methanol but insoluble in ether . 2-Bromoethylamine hydrobromide is hygroscopic, meaning it readily absorbs moisture from the air . The melting point of this substance is reported to be 172 °C, with a boiling point of 181.3°C .

This compound is used in chemical synthesis as a building block for various applications . For example, it can be used to construct C2-symmetric imidazolidinylidene ligands with a dioxolane backbone . It is also employed in proteomics research and as an intermediate in the preparation of first-aid medicines . 2-Bromoethylamine hydrobromide can also be used as a reactant in the preparation of amino-functionalized ionic liquid, 1-aminoethyl-3-methylimidazolium hexafluorophosphate ([2-aemim][PF6]), which is used as a catalyst in the synthesis of 4H-pyrans derivatives . Another application includes using it as an alkylating agent for the surface modification of nylon to obtain primary/secondary/tertiary amine groups . A related compound, 2-Bromoethylamine (C2H6BrN), shares a similar structure but lacks the hydrobromide component .

When handling 2-Bromoethylamine hydrobromide, it is important to note that it is an acidic organic salt and is incompatible with strong oxidizing agents . It should be stored below +30°C . The compound is water-soluble, forming solutions with moderate concentrations of hydrogen ions . Heating to decomposition emits toxic fumes of bromide ion, NOx, and hydrogen bromide .

• CAS No.: 2576-47-8
• Product Name: 2-Bromoethylamine hydrobromide
• Molecular Formula: C2H7Br2N
• Molecular Weight: 204.89 g/mol
• IUPAC Name: 2-bromoethanamine;hydron;bromide
• Standard InChI: InChI=1S/C2H6BrN.BrH/c3-1-2-4;/h1-2,4H2;1H
• Standard InChIKey: WJAXXWSZNSFVNG-UHFFFAOYSA-N
• SMILES: C(CBr)N.Br
• Canonical SMILES: [H+].C(CBr)N.[Br-]
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 2-Bromoethylamine Hydrobromide; 1-Amino-2-bromoethane Hydrobromide; 2-Aminoethyl Bromide Hydrobromide; 2-Bromoethylammonium Bromide; β-Bromoethylamine Hydrobromide
• PubChem Compound: 60207120
• Last Modified: Aug 15 2023